molecular formula C14H18ClN3O3 B477631 1-[4-(2-Chloro-4-nitrophenyl)piperazin-1-yl]-2-methylpropan-1-one CAS No. 354124-99-5

1-[4-(2-Chloro-4-nitrophenyl)piperazin-1-yl]-2-methylpropan-1-one

Cat. No. B477631
M. Wt: 311.76g/mol
InChI Key: RZNGRSIQPOUALD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[4-(2-Chloro-4-nitrophenyl)piperazin-1-yl]-2-methylpropan-1-one is a useful research compound. Its molecular formula is C14H18ClN3O3 and its molecular weight is 311.76g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-[4-(2-Chloro-4-nitrophenyl)piperazin-1-yl]-2-methylpropan-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-[4-(2-Chloro-4-nitrophenyl)piperazin-1-yl]-2-methylpropan-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

354124-99-5

Product Name

1-[4-(2-Chloro-4-nitrophenyl)piperazin-1-yl]-2-methylpropan-1-one

Molecular Formula

C14H18ClN3O3

Molecular Weight

311.76g/mol

IUPAC Name

1-[4-(2-chloro-4-nitrophenyl)piperazin-1-yl]-2-methylpropan-1-one

InChI

InChI=1S/C14H18ClN3O3/c1-10(2)14(19)17-7-5-16(6-8-17)13-4-3-11(18(20)21)9-12(13)15/h3-4,9-10H,5-8H2,1-2H3

InChI Key

RZNGRSIQPOUALD-UHFFFAOYSA-N

SMILES

CC(C)C(=O)N1CCN(CC1)C2=C(C=C(C=C2)[N+](=O)[O-])Cl

Canonical SMILES

CC(C)C(=O)N1CCN(CC1)C2=C(C=C(C=C2)[N+](=O)[O-])Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

According to Scheme 4 Step 1: Isobutyryl chloride (1.24 mmol, 0.13 mL) and Et3N (2.48 mmol, 0.35 mL) were added to a solution of 1-(2-chloro-4-nitrophenyl)piperazine (0.83 mmol, 200 mg) in DCM (5 mL) at 0° C. The reaction mixture was stirred at room temperature for 2 hours. The organic phase was washed with a saturated solution of NaHCO3. The aqueous phase was extracted with AcOEt. The organic phase was washed with brine, was dried over Na2SO4, was filtered and was concentrated under reduced pressure to afford 1-(4-(2-chloro-4-nitrophenyl)piperazin-1-yl)-2-methylpropan-1-one (0.83 mmol, 261 mg, 100%). The product was used without further purification.
Quantity
0.13 mL
Type
reactant
Reaction Step One
Name
Quantity
0.35 mL
Type
reactant
Reaction Step One
Quantity
200 mg
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One

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